Cas no 2171916-30-4 (2-(2,2-dimethylpropyl)cycloheptan-1-ol)

• Product Name: 2-(2,2-dimethylpropyl)cycloheptan-1-ol
• CAS No: 2171916-30-4
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 6290390
• PubChem ID: 58974845
• Update Time: 2025-06-23

2-(2,2-dimethylpropyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)cycloheptan-1-ol
• SCHEMBL13602709
• 2171916-30-4
• EN300-1624546

• Inchi： 1S/C12H24O/c1-12(2,3)9-10-7-5-4-6-8-11(10)13/h10-11,13H,4-9H2,1-3H3
• InChI Key： JHPOFQWELLETKT-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CC(C)(C)C

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2-dimethylpropyl)cycloheptan-1-ol

2-(2,2-Dimethylpropyl)cycloheptan-1-ol: A Comprehensive Overview

2-(2,2-Dimethylpropyl)cycloheptan-1-ol (CAS No. 2171916-30-4) is a versatile organic compound with a unique structure that combines a cycloheptane ring and an alcohol functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, which features a hydroxyl group attached to the cycloheptane ring and a bulky isopropyl substituent, makes it an interesting subject for both academic research and industrial development.

The cycloheptane ring in 2-(2,2-dimethylpropyl)cycloheptan-1-ol provides a rigid framework that can influence the compound's physical and chemical properties. The presence of the isopropyl group adds steric bulk, which can play a significant role in determining the compound's reactivity and selectivity in various reactions. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and stability of molecules in pharmaceutical applications.

One of the key areas of research involving 2-(2,2-dimethylpropyl)cycloheptan-1-ol is its potential as an intermediate in the synthesis of more complex molecules. Its alcohol functionality makes it amenable to a wide range of reactions, including oxidation, reduction, and substitution reactions. For instance, oxidation of the hydroxyl group can yield a ketone or carboxylic acid derivative, which could be valuable in drug design or as building blocks for other organic compounds.

The steric hindrance introduced by the isopropyl group has been shown to influence the stereochemistry of reactions involving this compound. This has led to its use in asymmetric synthesis strategies, where controlling the spatial arrangement of atoms is crucial for obtaining desired enantiomers. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of cycloheptanol derivatives like this compound.

In addition to its synthetic applications, 2-(2,2-dimethylpropyl)cycloheptan-1-ol has been explored for its potential in materials science. The combination of a rigid cycloheptane ring and a bulky substituent can lead to materials with unique mechanical or electronic properties. Researchers are investigating how these properties might be harnessed for applications in polymer chemistry or as additives in industrial processes.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of cycloheptanol derivatives is essential for their safe use. Recent studies have focused on assessing the biodegradability of this compound under various conditions, as well as its potential impact on aquatic ecosystems. These findings are critical for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, 2-(2,2-dimethylpropyl)cycloheptan-1-ol (CAS No. 2171916-30-4) is a multifaceted compound with promising applications across diverse industries. Its unique structure and reactivity make it a valuable tool for researchers and developers alike. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial innovation.